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An In-depth Technical Guide on the Physical Properties of Lanthanum(III) Iodide

Introduction
Lanthanum(III) iodide (LaI₃) is an inorganic compound composed of lanthanum and iodine.[1] It

is a significant material in various scientific fields, particularly in the manufacturing of

scintillation detectors used in high-energy physics and nuclear medicine.[2] As a rare earth

metal halide, its physical properties are of considerable interest to researchers and

professionals in materials science and drug development. This guide provides a

comprehensive overview of the core physical characteristics of LaI₃, detailed experimental

protocols for their determination, and a logical visualization of the interplay between these

properties.

Core Physical Properties
Lanthanum(III) iodide is a solid compound under standard conditions.[1] It is recognized for

being highly soluble in water and hygroscopic, meaning it readily absorbs moisture from the air.

[1][3][4][5][6][7] Its appearance is generally described as off-white or gray-white crystalline

beads or powder.[4][7][8]

Quantitative Data Summary
The key physical properties of Lanthanum(III) iodide are summarized in the table below for

ease of reference and comparison. All data is provided for materials in their standard state (at

25 °C and 100 kPa) unless otherwise specified.[1][3]
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Property Value Units Notes Citations

Molecular

Formula
LaI₃ - -

[1][2][3][4][5][6]

[7][9][10][11][12]

[13][14]

Molar Mass 519.62 g/mol -
[1][2][3][6][10]

[11][12][13][14]

Appearance

Off-white/gray-

white crystalline

solid

-
Can appear as

beads or powder.
[4][5][7][8]

Density 5.63 g/cm³ at 25 °C [1][3][4][5][6][8]

Melting Point 772 °C 1045 K; 1422 °F
[1][2][3][4][5][6]

[8]

Boiling Point Not available °C - -

Solubility in

Water
Very soluble -

Also described

as deliquescent.
[1][3][4][5][6][7]

Solubility in other

solvents

Soluble in

acetone
- - [4][5]

Crystal Structure Orthorhombic -

Plutonium(III)

bromide type

structure.

[1][3]

Experimental Protocols
The determination of the physical properties of Lanthanum(III) iodide requires precise

experimental techniques. Due to its hygroscopic nature, all protocols should be conducted in a

controlled, low-moisture environment (e.g., a glovebox) to ensure accurate measurements.

Density Determination (Solid)
The density of a solid like LaI₃ is typically determined using the liquid displacement method,

based on Archimedes' principle.
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Objective: To measure the density (mass per unit volume) of a solid sample of LaI₃.

Apparatus:

Analytical balance (precision of at least 0.001 g)

Graduated cylinder or pycnometer

A liquid in which LaI₃ is insoluble and does not react (e.g., a non-polar solvent like hexane,

pre-dried)

Spatula and weighing boat

Controlled atmosphere glovebox

Methodology:

Mass Measurement: Carefully weigh a dry sample of LaI₃ beads or powder using the

analytical balance inside a glovebox. Record this mass as m.

Initial Volume Measurement: Add a known volume of the inert liquid to a graduated cylinder.

Record this initial volume as V₁.

Volume Displacement: Gently immerse the weighed LaI₃ sample into the liquid in the

graduated cylinder, ensuring no splashing occurs and the solid is fully submerged.

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder

as V₂.

Calculation: The volume of the solid sample (Vs) is the difference between the final and initial

liquid volumes: Vs = V₂ - V₁.

The density (ρ) of LaI₃ is then calculated using the formula: ρ = m / Vs.[15][16]

The procedure should be repeated multiple times to ensure reproducibility, and the average

value should be reported.

Melting Point Determination
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The capillary method is a standard and reliable technique for determining the melting point of a

crystalline solid.[17]

Objective: To determine the temperature range over which LaI₃ transitions from a solid to a

liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if starting with larger crystals)

Spatula

Controlled atmosphere glovebox

Methodology:

Sample Preparation: Inside a glovebox, finely grind a small amount of LaI₃ using a mortar

and pestle if it is not already a powder.

Loading the Capillary Tube: Pack the dry, powdered LaI₃ into the open end of a capillary tube

to a height of 2-3 mm.[18] This is achieved by tapping the sealed end of the tube on a hard

surface to compact the powder.[18]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

If the approximate melting point is known (772 °C), heat the sample rapidly to about 20 °C

below this temperature.

Then, reduce the heating rate to approximately 1-2 °C per minute to ensure thermal

equilibrium between the sample and the thermometer.[19]
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Observation and Recording:

Record the temperature at which the first droplet of liquid appears. This is the beginning of

the melting range.

Record the temperature at which the entire sample has completely turned into a liquid.

This marks the end of the melting range.[19]

A pure crystalline solid should exhibit a sharp melting range of 1-2 °C. A broader range may

indicate the presence of impurities.[19]

Visualization of Property Relationships
The physical properties of a compound are intrinsically linked. The following diagram illustrates

the logical flow from the fundamental composition of Lanthanum(III) iodide to its macroscopic

physical characteristics.
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Logical Flow of LaI₃ Physical Properties
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Logical relationship of LaI₃ properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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